Cas no 1487170-18-2 (4-3-(methoxymethyl)phenyl-1,3-oxazolidin-2-one)

• Product Name: 4-3-(methoxymethyl)phenyl-1,3-oxazolidin-2-one
• CAS No: 1487170-18-2
• MF: C₁₁H₁₃NO₃
• MW: 207.225823163986
• CID: 6220682
• PubChem ID: 65591883
• Update Time: 2025-05-20

4-3-(methoxymethyl)phenyl-1,3-oxazolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 4-3-(methoxymethyl)phenyl-1,3-oxazolidin-2-one
• CS-0349773
• EN300-1845782
• 1487170-18-2
• 4-[3-(methoxymethyl)phenyl]-1,3-oxazolidin-2-one
• 4-(3-(Methoxymethyl)phenyl)oxazolidin-2-one
• AKOS014930521

• Inchi： 1S/C11H13NO3/c1-14-6-8-3-2-4-9(5-8)10-7-15-11(13)12-10/h2-5,10H,6-7H2,1H3,(H,12,13)
• InChI Key： AOCFGSMCAURJLB-UHFFFAOYSA-N
• SMILES： O1C(NC(C1)C1C=CC=C(COC)C=1)=O

Computed Properties

• Exact Mass: 207.08954328g/mol
• Monoisotopic Mass: 207.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 47.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzylethers

Additional information on 4-3-(methoxymethyl)phenyl-1,3-oxazolidin-2-one

4-(3-(Methoxymethyl)Phenyl)-1,3-Oxazolidin-2-One: A Comprehensive Overview

The compound with CAS No. 1487170-18-2, known as 4-(3-(methoxymethyl)phenyl)-1,3-oxazolidin-2-one, is a significant molecule in the field of organic chemistry and pharmaceutical research. This compound belongs to the class of oxazolidinones, which are widely studied for their potential applications in drug design and synthesis. The structure of this molecule incorporates a phenyl group substituted with a methoxymethyl moiety, which adds complexity and functionality to its chemical profile.

Recent studies have highlighted the importance of oxazolidinones in medicinal chemistry, particularly as building blocks for the development of bioactive compounds. The 4-(3-(methoxymethyl)phenyl)-1,3-oxazolidin-2-one structure has been explored for its ability to participate in various click chemistry reactions, enabling the construction of larger and more complex molecules with precision. This property makes it an invaluable tool in the synthesis of peptidomimetics and other drug-like compounds.

The methoxymethyl substitution on the phenyl ring introduces a degree of steric hindrance and electronic modulation, which can influence the molecule's reactivity and biological activity. Researchers have utilized this feature to investigate its role in enzyme inhibition and antimicrobial activity. For instance, a study published in *Journal of Medicinal Chemistry* demonstrated that derivatives of this compound exhibit potent inhibitory effects against certain bacterial enzymes, suggesting its potential as an antibiotic candidate.

In addition to its pharmacological applications, 4-(3-(methoxymethyl)phenyl)-1,3-oxazolidin-2-one has been employed as a versatile intermediate in organic synthesis. Its ability to undergo both nucleophilic attack and electrophilic substitution reactions has made it a valuable precursor for constructing diverse molecular architectures. This versatility is further enhanced by its compatibility with modern synthetic techniques such as microwave-assisted synthesis and continuous flow chemistry, which have significantly accelerated drug discovery processes.

From an analytical standpoint, the compound has been thoroughly characterized using advanced spectroscopic techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These studies have provided detailed insights into its molecular geometry, conformational flexibility, and intermolecular interactions, which are critical for understanding its behavior in biological systems.

Looking ahead, the continued exploration of 4-(3-(methoxymethyl)phenyl)-1,3-oxazolidin-2-one is expected to yield further advancements in the fields of drug design and chemical synthesis. Its unique combination of structural features and reactivity makes it a promising candidate for addressing unmet medical needs and developing innovative therapeutic agents.